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Compound of Interest

Compound Name: Enoxacin

Cat. No.: B1671340 Get Quote

Technical Support Center: Enoxacin Solubility
Welcome to the technical support center for enoxacin. This resource is designed for

researchers, scientists, and drug development professionals to provide guidance on

overcoming common challenges associated with the aqueous insolubility of enoxacin.

Frequently Asked Questions (FAQs)
Q1: Why is my enoxacin not dissolving in neutral water or buffer?

Enoxacin is classified as a poorly soluble drug in aqueous solutions at neutral pH.[1] Its

molecular structure contains both a weakly acidic carboxylic acid group (pKa ≈ 5.3-6.0) and a

weakly basic piperazinyl group (pKa ≈ 8.7).[1][2] At a neutral pH (around 7), the molecule exists

predominantly in its zwitterionic form, which has high lipophilicity and limited solubility in water.

[1] Multiple sources report it as "insoluble in water".[3][4][5]

Q2: What is the expected solubility of enoxacin in different solvents?

The solubility of enoxacin varies significantly depending on the solvent and the pH of the

aqueous medium. It is a crystalline solid, typically appearing as an off-white to pale yellow

powder.[3][6] Below is a summary of reported solubility values.

Q3: How does pH affect the solubility of enoxacin?

The solubility of enoxacin is highly dependent on pH due to its amphoteric nature.
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In acidic conditions (pH < 5.3): The piperazinyl group becomes protonated (positively

charged), increasing the molecule's polarity and solubility in aqueous media. Enoxacin is

reported to be soluble in glacial acetic acid.[7]

In alkaline conditions (pH > 8.7): The carboxylic acid group becomes deprotonated

(negatively charged), which also increases its solubility. A common and effective method is to

dissolve enoxacin in a sodium hydroxide solution.[3][4] For example, its solubility is reported

to be as high as 50 mg/mL in 1 M NaOH.[3][4][8]

At neutral pH (isoelectric point): Solubility is at its minimum because the molecule exists as a

less polar zwitterion.[1]

Q4: I need to prepare a stock solution. Is it better to use an organic solvent or adjust the pH?

Both methods are viable, and the best choice depends on your experimental requirements.

Organic Solvents (e.g., DMSO): This is a common method for preparing a high-concentration

stock solution. The stock can then be diluted into your aqueous experimental medium. It is

crucial to ensure the final concentration of the organic solvent is low enough to not affect the

biological system.[6]

pH Adjustment (e.g., NaOH): This method creates an organic solvent-free aqueous solution.

It is suitable for experiments where organic solvents are not permissible. However, you must

ensure the final pH of your solution is compatible with your experiment after adding the

dissolved enoxacin.

Q5: My enoxacin precipitates when I dilute my DMSO stock solution into an aqueous buffer.

What can I do?

This is a common issue that occurs when the concentration of enoxacin in the final aqueous

solution exceeds its solubility limit under those specific pH and buffer conditions. Here are

some troubleshooting steps:

Lower the Final Concentration: The simplest solution is to reduce the final concentration of

enoxacin in your working solution.
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Increase DMSO in Final Solution: A slightly higher percentage of DMSO in the final solution

might keep the compound dissolved. However, always be mindful of the tolerance of your

experimental system to the solvent.

Adjust the Final pH: If your experiment allows, adjusting the pH of the final aqueous buffer to

be either more acidic or more alkaline can significantly increase enoxacin's solubility.

Use a Different Solvent System: Consider preparing the stock in dimethylformamide (DMF),

which has a reported solubility of approximately 15 mg/mL.[6] Alternatively, explore the use

of co-solvents or surfactants if appropriate for your system.[1]

Q6: How should I store enoxacin solutions?

Aqueous solutions of enoxacin are not recommended for long-term storage. It is best practice

to prepare them fresh. One source suggests not storing aqueous solutions for more than one

day.[6] If you prepare a stock solution in a dry (anhydrous) organic solvent like DMSO, it can be

stored at -20°C or -80°C for longer periods.[9] To avoid degradation from repeated freeze-thaw

cycles, aliquot the stock solution into smaller, single-use volumes.[9]

Data Presentation
Table 1: Physicochemical Properties of Enoxacin

Property Value Reference(s)

Molecular Formula C₁₅H₁₇FN₄O₃ [10]

Molecular Weight 320.32 g/mol [10]

Appearance
Off-white to pale yellow

crystalline solid
[3][6]

Melting Point 220-224 °C [10]

pKa (Strongest Acidic) 5.31 - 6.04 [2][3]

pKa (Strongest Basic) 8.68 [2]

logP -0.2 [10]
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Table 2: Solubility of Enoxacin in Various Solvents
Solvent pH Reported Solubility Reference(s)

Water Neutral
Insoluble / Very Poorly

Soluble
[3][4][5]

3.43 mg/mL [2][10]

1.09 mg/mL [2]

0.29 mg/mL (at 25°C) [11]

PBS (Aqueous Buffer) 7.2 ~10 mg/mL [6]

1 M NaOH (Aqueous) Alkaline 50 mg/mL [3][4][8]

Glacial Acetic Acid Acidic Soluble [7]

DMSO N/A 32 mg/mL [9]

~0.1 mg/mL [6]

Dimethylformamide

(DMF)
N/A ~15 mg/mL [6]

Methanol N/A Slightly Soluble [3]

Ethanol N/A Insoluble [9]

Note: The variability in reported solubility values may be due to differences in experimental

conditions such as temperature, purity of the compound, and dissolution methodology.

Experimental Protocols
Protocol 1: Preparation of an Enoxacin Stock Solution
using DMSO
This protocol is suitable for creating a concentrated stock solution for subsequent dilution in

aqueous media.

Weighing: Accurately weigh the desired amount of enoxacin powder in a sterile

microcentrifuge tube or vial.
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Solvent Addition: Add fresh, anhydrous DMSO to the powder to achieve the desired stock

concentration (e.g., 10 mg/mL or 32 mg/mL).[9] Using fresh DMSO is critical, as absorbed

moisture can reduce solubility.[9]

Dissolution: Vortex the solution vigorously. If the solid does not dissolve completely, gentle

warming in a water bath (37°C) or brief sonication can be used to aid dissolution.[9] Visually

inspect the solution to ensure there are no solid particles remaining.

Storage: For long-term storage, aliquot the stock solution into single-use volumes to avoid

repeated freeze-thaw cycles. Store at -20°C or -80°C for up to one year.[9]

Usage: When preparing a working solution, dilute the stock into your aqueous buffer. Add the

stock solution dropwise while vortexing the buffer to prevent localized high concentrations

that can cause precipitation.

Protocol 2: Preparation of an Enoxacin Solution via pH
Adjustment
This protocol creates an organic solvent-free aqueous solution.

Weighing: Accurately weigh the desired amount of enoxacin powder in a sterile container.

Solvent Preparation: Prepare a dilute solution of sodium hydroxide (e.g., 0.1 M NaOH). A

higher concentration (e.g., 1 M NaOH) can be used for higher enoxacin concentrations.[8]

Dissolution: Add the NaOH solution dropwise to the enoxacin powder while stirring or

vortexing until the solid is completely dissolved.

pH Neutralization (Optional): If required for your experiment, carefully adjust the pH of the

enoxacin solution back towards neutral by adding a dilute acid solution (e.g., 0.1 M HCl).

Perform this step slowly while monitoring the pH with a calibrated pH meter. Be aware that

as the pH approaches the isoelectric point (~pH 7.3), the enoxacin may begin to precipitate.

Final Volume Adjustment: Add your experimental buffer or water to reach the final desired

volume and concentration.
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Usage: Use this solution immediately, as aqueous preparations are not recommended for

storage.[6]
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Diagram 1: Troubleshooting Enoxacin Insolubility
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Caption: Troubleshooting workflow for dissolving enoxacin.
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Caption: Relationship between pH, molecular form, and solubility.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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